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Compound Name: 1-(Methylthio)ethanethiol
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Cat. No.: B1584185

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of 1-(methylthio)ethanethiol, a
unique dithioacetal with emerging relevance in various scientific domains. From its fundamental

chemical properties to its potential applications in medicinal chemistry, this document

synthesizes current knowledge to empower researchers and drug development professionals

in their work with this intriguing molecule.

Introduction: Unveiling a Niche Dithioacetal
1-(Methylthio)ethanethiol, with the CAS number 31331-53-0, is an unsymmetrical dithioacetal

that has garnered interest primarily as a flavoring agent due to its distinct thiamine-like odor.[1]

However, the structural motif of a dithioacetal, particularly in smaller, acyclic forms, presents a

compelling area of exploration for medicinal chemists and drug designers.[2] This guide moves

beyond its organoleptic properties to delve into the core chemistry of 1-
(methylthio)ethanethiol, its synthesis, reactivity, and prospective applications in the

pharmaceutical sciences. While extensive research on this specific molecule is still emerging,
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by examining the broader class of dithioacetals and related sulfur compounds, we can

elucidate its potential and provide a framework for future investigation.

Physicochemical Properties and Identification
A thorough understanding of a molecule's physical and chemical characteristics is paramount

for its effective use in a laboratory setting. 1-(Methylthio)ethanethiol is a colorless to pale

yellow liquid under standard conditions.[3] A summary of its key properties is presented in the

table below.

Property Value Source

CAS Number 31331-53-0 [4]

Molecular Formula C₃H₈S₂ [4]

Molecular Weight 108.23 g/mol [5]

Boiling Point 131-132 °C at 760 mmHg [3]

Flash Point 34.44 °C (94.00 °F) [3]

Density 1.016 g/cm³ (predicted) [4]

Refractive Index 1.522 - 1.528 @ 20°C [3]

Solubility
Slightly soluble in water;

soluble in alcohol.[3]

Vapor Pressure
10.7 mmHg @ 25°C

(predicted)
[4]

logP (o/w) 1.669 (estimated) [3]

pKa 9.76 (predicted) [6]

Synonyms: This compound is also known by several other names, including:

1-(Methylsulfanyl)ethanethiol[7]

1-Methylsulfanyl-ethane-1-thiol[7]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 12 Tech Support

https://www.benchchem.com/product/b1584185/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-methylthio-ethanethiol-cas-31331-53-0
http://www.thegoodscentscompany.com/data/rw1552011.html
https://www.guidechem.com/dictionary/en/31331-53-0.html
https://www.guidechem.com/dictionary/en/31331-53-0.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methylthioethanethiol
http://www.thegoodscentscompany.com/data/rw1552011.html
http://www.thegoodscentscompany.com/data/rw1552011.html
https://www.guidechem.com/dictionary/en/31331-53-0.html
http://www.thegoodscentscompany.com/data/rw1552011.html
http://www.thegoodscentscompany.com/data/rw1552011.html
https://www.guidechem.com/dictionary/en/31331-53-0.html
http://www.thegoodscentscompany.com/data/rw1552011.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB41175154.htm?N=United%20States
https://foodb.ca/compounds/FDB029638
https://foodb.ca/compounds/FDB029638
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584185?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2-Thiabutane-3-thiol[5]

Synthesis of 1-(Methylthio)ethanethiol: A Proposed
Protocol
While a specific, detailed synthesis protocol for 1-(methylthio)ethanethiol is not readily

available in the literature, a plausible and efficient method can be derived from the well-

established synthesis of unsymmetrical dithioacetals from aldehydes.[8] The following

proposed protocol is based on the acid-catalyzed reaction of acetaldehyde with methanethiol

and ethanethiol.

Reaction Principle: The synthesis involves the sequential acid-catalyzed nucleophilic addition

of two different thiols to an aldehyde. The formation of the hemithioacetal intermediate is a key

step, followed by the substitution of the hydroxyl group by the second thiol.

Reactants Reaction

Product

Acetaldehyde Acid Catalyst (e.g., HCl, BF₃·OEt₂)Protonation

Methanethiol

Hemithioacetal Intermediate

Ethanethiol

1-(Methylthio)ethanethiol

Nucleophilic attack by Methanethiol
Water (byproduct)

Protonation & Elimination

Nucleophilic attack by Ethanethiol

Click to download full resolution via product page

Figure 1. Proposed Synthesis Workflow.

Step-by-Step Methodology:
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Reaction Setup: To a stirred solution of acetaldehyde (1 equivalent) in a suitable aprotic

solvent (e.g., dichloromethane or toluene) at 0 °C under an inert atmosphere (e.g., nitrogen

or argon), add a catalytic amount of a Lewis or Brønsted acid (e.g., BF₃·OEt₂ or p-

toluenesulfonic acid).

First Thiol Addition: Slowly add methanethiol (1 equivalent) to the reaction mixture. The

reaction is typically exothermic and should be controlled by maintaining the temperature at 0

°C. Stir for 1-2 hours to allow for the formation of the hemithioacetal intermediate.

Second Thiol Addition: Subsequently, add ethanethiol (1 equivalent) to the reaction mixture.

Reaction Progression and Work-up: Allow the reaction to warm to room temperature and stir

for an additional 12-24 hours. The reaction progress can be monitored by thin-layer

chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

Quenching and Extraction: Upon completion, quench the reaction by adding a saturated

aqueous solution of sodium bicarbonate. Separate the organic layer, and extract the

aqueous layer with the same organic solvent.

Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure. The crude product can then be purified by fractional

distillation under reduced pressure or by column chromatography on silica gel to yield pure

1-(methylthio)ethanethiol.

Causality Behind Experimental Choices:

The use of an inert atmosphere is crucial to prevent the oxidation of the thiols.

Stepwise addition of the thiols can favor the formation of the unsymmetrical dithioacetal over

the symmetrical byproducts, although a statistical mixture is still possible.

The acid catalyst is essential to activate the carbonyl group of the aldehyde for nucleophilic

attack by the thiols.

Reactivity Profile
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The reactivity of 1-(methylthio)ethanethiol is primarily dictated by the two sulfur atoms and

the adjacent C-H bond.

A. Oxidation: Similar to other thiols and sulfides, 1-(methylthio)ethanethiol is susceptible to

oxidation. Mild oxidizing agents will likely oxidize the thiol group to a disulfide. Stronger

oxidizing agents can lead to the formation of sulfoxides and ultimately sulfonic acids at both

sulfur centers.

1-(Methylthio)ethanethiol

Mild Oxidant (e.g., I₂)

Strong Oxidant (e.g., H₂O₂, m-CPBA)

Disulfide

Sulfoxide

Sulfone

Click to download full resolution via product page

Figure 2. Oxidation Pathways.

B. Hydrolysis and Deprotection: Dithioacetals are generally stable under basic and neutral

conditions but can be hydrolyzed back to the corresponding carbonyl compound under acidic

conditions, often in the presence of a thiophile such as HgCl₂ or with oxidizing agents.[9] This

reactivity is fundamental to their use as protecting groups for aldehydes.
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1-(Methylthio)ethanethiol

H₃O⁺ / HgCl₂ or Oxidizing Agent

Acetaldehyde Methanethiol + Ethanethiol

Click to download full resolution via product page

Figure 3. Hydrolysis of 1-(Methylthio)ethanethiol.

Spectroscopic Characterization (Predicted)
As experimental spectroscopic data for 1-(methylthio)ethanethiol is not readily available, the

following are predicted characteristics based on its structure and data from analogous

compounds.
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Technique Predicted Observations

¹H NMR

- A singlet for the methylthio group (-SCH₃)

protons. - A quartet for the methine proton (-

CH(SH)SCH₃). - A doublet for the methyl group

(-CH₃) protons. - A broad singlet for the thiol

proton (-SH). The chemical shift of the SH

proton can vary depending on concentration and

solvent.

¹³C NMR

- A signal for the methylthio carbon (-SCH₃). - A

signal for the methine carbon (-CH(SH)SCH₃). -

A signal for the methyl carbon (-CH₃).

Mass Spec.

- The molecular ion peak (M⁺) at m/z = 108. -

Characteristic fragmentation patterns involving

the loss of SH, SCH₃, and other fragments.

IR Spec.

- A weak absorption band for the S-H stretch

around 2550-2600 cm⁻¹. - C-H stretching

absorptions just below 3000 cm⁻¹. - C-S

stretching absorptions in the fingerprint region

(600-800 cm⁻¹).

Applications in Drug Development and Medicinal
Chemistry
The dithioacetal moiety is a versatile functional group in medicinal chemistry. While 1-
(methylthio)ethanethiol itself has not been extensively studied as a therapeutic agent, its

structural features suggest several potential applications.

A. Disulfide Bond Isostere: One of the most promising applications of the dithioacetal motif is

as a stable isostere for the disulfide bond in peptides and proteins.[10] Disulfide bridges are

crucial for maintaining the three-dimensional structure and biological activity of many peptides,

but they are susceptible to reduction in vivo. Replacing a disulfide bond with a dithioacetal

linkage can enhance the metabolic stability of a peptide drug candidate without drastically

altering its conformation.
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Native Peptide Modified Peptide
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Figure 4. Dithioacetal as a Disulfide Bond Surrogate.

B. Modulator of Physicochemical Properties: The inclusion of a small, lipophilic dithioacetal like

1-(methylthio)ethanethiol into a drug candidate can modulate its physicochemical properties,

such as lipophilicity (logP), which in turn can influence its absorption, distribution, metabolism,

and excretion (ADME) profile.

C. Precursor for Bioactive Compounds: Dithioacetals can serve as synthetic intermediates for

the preparation of a variety of other functional groups, making them valuable building blocks in

the synthesis of complex bioactive molecules.

Safety and Handling
Detailed toxicological data for 1-(methylthio)ethanethiol is not available. However, given its

structural similarity to other thiols, caution should be exercised during handling.

General Precautions: Handle in a well-ventilated area, preferably in a fume hood. Wear

appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab

coat.
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Flammability: The compound has a relatively low flash point and should be kept away from

ignition sources.[3]

Odor: Thiols are known for their strong, unpleasant odors. While 1-(methylthio)ethanethiol
is described as having a thiamine-like odor, it is still advisable to handle it in a way that

minimizes inhalation.

Toxicity (Inferred): Other low molecular weight thiols can be toxic if inhaled or ingested.

Assume 1-(methylthio)ethanethiol has similar potential toxicity and take appropriate

precautions.

Conclusion
1-(Methylthio)ethanethiol is a molecule with a dual identity. While its current primary

application is in the flavor industry, its chemical structure as an unsymmetrical dithioacetal

holds significant, yet largely untapped, potential in the realm of drug discovery and

development. This guide has provided a comprehensive overview of its known properties and,

by drawing on the chemistry of related compounds, has illuminated potential avenues for its

synthesis, derivatization, and application. As the demand for novel chemical entities with

tailored properties continues to grow, it is compounds like 1-(methylthio)ethanethiol that may

offer new solutions to long-standing challenges in medicinal chemistry. Further research into

the synthesis, reactivity, and biological activity of this and other small dithioacetals is warranted

and encouraged.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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